Cas no 1351607-19-6 (1-benzyl-2-{4-(pyrazine-2-carbonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid)
1-benzyl-2-{4-(pyrazine-2-carbonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-benzyl-2-{4-(pyrazine-2-carbonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid
- 1-benzyl-2-{[4-(pyrazine-2-carbonyl)piperazin-1-yl]methyl}-1H-1,3-benzodiazole; oxalic acid
- F5614-0651
- VU0649065-1
- AKOS026685677
- [4-[(1-benzylbenzimidazol-2-yl)methyl]piperazin-1-yl]-pyrazin-2-ylmethanone;oxalic acid
- 1351607-19-6
- (4-((1-benzyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)(pyrazin-2-yl)methanone oxalate
-
- Inchi: 1S/C24H24N6O.C2H2O4/c31-24(21-16-25-10-11-26-21)29-14-12-28(13-15-29)18-23-27-20-8-4-5-9-22(20)30(23)17-19-6-2-1-3-7-19;3-1(4)2(5)6/h1-11,16H,12-15,17-18H2;(H,3,4)(H,5,6)
- InChI Key: FKKDIZUFSXFKND-UHFFFAOYSA-N
- SMILES: O=C(C1C=NC=CN=1)N1CCN(CC2=NC3C=CC=CC=3N2CC2C=CC=CC=2)CC1.OC(C(=O)O)=O
Computed Properties
- Exact Mass: 502.19646795g/mol
- Monoisotopic Mass: 502.19646795g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 37
- Rotatable Bond Count: 6
- Complexity: 660
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 142Ų
1-benzyl-2-{4-(pyrazine-2-carbonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5614-0651-2μmol |
1-benzyl-2-{[4-(pyrazine-2-carbonyl)piperazin-1-yl]methyl}-1H-1,3-benzodiazole; oxalic acid |
1351607-19-6 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5614-0651-5μmol |
1-benzyl-2-{[4-(pyrazine-2-carbonyl)piperazin-1-yl]methyl}-1H-1,3-benzodiazole; oxalic acid |
1351607-19-6 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5614-0651-10μmol |
1-benzyl-2-{[4-(pyrazine-2-carbonyl)piperazin-1-yl]methyl}-1H-1,3-benzodiazole; oxalic acid |
1351607-19-6 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5614-0651-20μmol |
1-benzyl-2-{[4-(pyrazine-2-carbonyl)piperazin-1-yl]methyl}-1H-1,3-benzodiazole; oxalic acid |
1351607-19-6 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5614-0651-1mg |
1-benzyl-2-{[4-(pyrazine-2-carbonyl)piperazin-1-yl]methyl}-1H-1,3-benzodiazole; oxalic acid |
1351607-19-6 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5614-0651-2mg |
1-benzyl-2-{[4-(pyrazine-2-carbonyl)piperazin-1-yl]methyl}-1H-1,3-benzodiazole; oxalic acid |
1351607-19-6 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5614-0651-3mg |
1-benzyl-2-{[4-(pyrazine-2-carbonyl)piperazin-1-yl]methyl}-1H-1,3-benzodiazole; oxalic acid |
1351607-19-6 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5614-0651-4mg |
1-benzyl-2-{[4-(pyrazine-2-carbonyl)piperazin-1-yl]methyl}-1H-1,3-benzodiazole; oxalic acid |
1351607-19-6 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5614-0651-5mg |
1-benzyl-2-{[4-(pyrazine-2-carbonyl)piperazin-1-yl]methyl}-1H-1,3-benzodiazole; oxalic acid |
1351607-19-6 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5614-0651-10mg |
1-benzyl-2-{[4-(pyrazine-2-carbonyl)piperazin-1-yl]methyl}-1H-1,3-benzodiazole; oxalic acid |
1351607-19-6 | 10mg |
$79.0 | 2023-09-09 |
1-benzyl-2-{4-(pyrazine-2-carbonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 1-benzyl-2-{4-(pyrazine-2-carbonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid
Comprehensive Overview of 1-benzyl-2-{4-(pyrazine-2-carbonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid (CAS No. 1351607-19-6)
The compound 1-benzyl-2-{4-(pyrazine-2-carbonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid (CAS No. 1351607-19-6) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a benzodiazole core with a pyrazine-carbonyl-piperazine moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in drug development.
One of the key features of this compound is its benzodiazole scaffold, which is known for its versatility in medicinal chemistry. The incorporation of a pyrazine-2-carbonyl group further enhances its binding affinity to target proteins, making it a valuable tool for studying enzyme inhibition or receptor activation. The addition of oxalic acid as a counterion improves its solubility and stability, which are critical factors for in vitro and in vivo studies.
In recent years, the scientific community has shown growing interest in piperazine derivatives due to their broad pharmacological activities. The piperazin-1-ylmethyl segment in this compound contributes to its ability to interact with central nervous system (CNS) targets, sparking discussions about its potential in neuropharmacology. This aligns with current trends in drug discovery, where researchers are actively seeking novel compounds to address unmet medical needs in neurological disorders.
The synthesis of 1-benzyl-2-{4-(pyrazine-2-carbonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid involves multi-step organic reactions, including condensation and acylation processes. Its CAS No. 1351607-19-6 serves as a unique identifier in chemical databases, facilitating efficient literature searches and patent reviews. This is particularly relevant in today's data-driven research environment, where quick access to compound-specific information is essential.
From an analytical perspective, this compound presents interesting challenges and opportunities. Its benzodiazole-oxalic acid complex requires advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods not only confirm the compound's structure but also provide insights into its molecular interactions, which are crucial for understanding its mechanism of action.
The potential applications of 1-benzyl-2-{4-(pyrazine-2-carbonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid extend beyond pharmaceutical research. Its unique chemical properties make it a candidate for material science applications, particularly in the development of organic semiconductors or as a building block for more complex molecular architectures. This versatility addresses the growing demand for multifunctional compounds in various scientific disciplines.
Quality control and standardization of this compound are critical aspects of its research utility. The presence of oxalic acid as a salt former necessitates precise analytical methods to ensure stoichiometric consistency. This is especially important in preclinical studies where compound purity directly impacts experimental outcomes and reproducibility.
As research into heterocyclic compounds continues to expand, 1-benzyl-2-{4-(pyrazine-2-carbonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid represents an interesting case study in molecular design. Its balanced combination of aromatic systems and flexible linkers offers valuable lessons for medicinal chemists working on structure-activity relationships. This knowledge contributes to the ongoing optimization of drug-like properties in lead compounds.
The compound's stability under various conditions is another area of investigation. Researchers are examining how factors such as pH, temperature, and solvent systems affect the integrity of both the benzodiazole core and the pyrazine-carbonyl-piperazine side chain. These studies are essential for developing appropriate formulation strategies should the compound progress to advanced development stages.
In the context of intellectual property, CAS No. 1351607-19-6 serves as a crucial reference point for patent searches and freedom-to-operate analyses. The unique combination of structural elements in this molecule makes it potentially valuable for proprietary developments, highlighting the importance of thorough chemical patent landscaping in contemporary research and development.
Looking forward, the scientific community anticipates more detailed studies on the biological activities of 1-benzyl-2-{4-(pyrazine-2-carbonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid. Current research trends suggest particular interest in its potential interactions with protein kinases and other signaling molecules, which could open new avenues for therapeutic intervention in various disease states.
The compound's journey from laboratory synthesis to potential application exemplifies the modern drug discovery process. Each step – from molecular design and characterization to biological evaluation – contributes valuable data to the growing body of knowledge about heterocyclic medicinal compounds. As such, 1-benzyl-2-{4-(pyrazine-2-carbonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid serves as both a research tool and a case study in contemporary pharmaceutical chemistry.
1351607-19-6 (1-benzyl-2-{4-(pyrazine-2-carbonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole; oxalic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)